Cas no 21840-65-3 (O-(5-cyano-2-methylphenyl) O,O-dimethyl phosphorothioate)

• Product Name: O-(5-cyano-2-methylphenyl) O,O-dimethyl phosphorothioate
• CAS No: 21840-65-3
• MF: C₁₀H₁₂NO₃PS
• MW: 257.245942115784
• CID: 1404165
• PubChem ID: 21128304
• Update Time: 2025-04-20

O-(5-cyano-2-methylphenyl) O,O-dimethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O-(5-cyano-2-methylphenyl) O,O-dimethyl phosphorothioate
• O-4-Cyano-m-tolyl O,O-dimethyl phosphorothioate
• Phosphorothioic acid, O,O-dimethyl ester, O-ester with 4,2-cresotonitrile
• DTXSID70944447
• BRN 2697017
• Phosphorothioic acid, O-(4-cyano-3-methylphenyl) O,O-dimethyl ester
• 21840-65-3
• O-(4-Cyano-3-methylphenyl) O,O-dimethyl phosphorothioate
• Methyl 6-cyanophos

• Inchi： 1S/C10H12NO3PS/c1-8-6-10(5-4-9(8)7-11)14-15(16,12-2)13-3/h4-6H,1-3H3
• InChI Key： LNQGPDZKGBUYAA-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1=CC=C(C#N)C(C)=C1

Computed Properties

• Exact Mass: 257.02766
• Monoisotopic Mass: 257.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Density: 1.27
• Boiling Point: 336.2°C at 760 mmHg
• Flash Point: 157.1°C
• Refractive Index: 1.549
• PSA: 51.48